Cas no 56705-84-1 (4-(3-methylphenoxy)aniline)

• Product Name: 4-(3-methylphenoxy)aniline
• CAS No: 56705-84-1
• Molecular Formula: C₁₃H₁₄CLNO
• Molecular Weight: 199.24842
• MDL: MFCD01806281
• CID: 878839
• PubChem ID: 151352

4-(3-methylphenoxy)aniline Properties

Names and Identifiers

• 4-(3-methylphenoxy)aniline
• 4-(3-METHYLPHENOXY)ANILINE HYDROCHLORIDE
• 4-(3-Methylphenoxy)benzenamine
• 4-(3-methyl-phenoxy)-benzene-amine
• 4-(3-methylphenoxy)phenylamine
• 4-[(3-methylphenyl)oxy]aniline
• 4'-Amino-3-methyl-diphenylaether
• 4-Amino-phenol-m-tolylaether
• 4-m-tolyloxy-aniline
• 4-m-Tolyloxyphenylamine
• AK-918
• Oprea1_011395
• SureCN554164
• 4-(m-Tolyloxy)aniline
• AKOS000118657
• EN300-35137
• GYVLOVTVJKXIGZ-UHFFFAOYSA-N
• 56705-84-1
• SCHEMBL554164
• STK111590
• DTXSID30205268
• MLS000564289
• Benzenamine, 4-(3-methylphenoxy)-
• HMS2405A10
• Z56919139
• NCGC00246072-01
• CHEMBL1509891
• AS-38558
• SMR000151794
• DB-379957
• AK-918/25024007
• MFCD01806281

• MDL： MFCD01806281
• InChIKey： GYVLOVTVJKXIGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H13NO/c1-10-3-2-4-13(9-10)15-12-7-5-11(14)6-8-12/h2-9H,14H2,1H3
• SMILES： CC1=CC=CC(=C1)OC2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 199.09979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 199.099714038g/mol
• Heavy Atom Count: 15
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25